Cas no 3913-85-7 (dec-2-enoic acid)

Dec-2-enoic acid (C₁₀H₁₈O₂) is an unsaturated fatty acid characterized by a ten-carbon chain with a double bond at the 2-position and a terminal carboxylic acid group. This compound is of interest in organic synthesis and industrial applications due to its reactive α,β-unsaturated carbonyl structure, which facilitates Michael additions, polymerizations, and other conjugate reactions. Its intermediate chain length offers a balance between hydrophobicity and reactivity, making it useful in specialty chemicals, fragrances, and bioactive molecule synthesis. The double bond also allows for further functionalization, enabling tailored modifications for specific applications. Dec-2-enoic acid is typically handled under standard laboratory conditions, requiring protection from oxidation.

dec-2-enoic acid structure

Product Name:dec-2-enoic acid

CAS No:3913-85-7

MF:C₁₀H₁₈O₂

MW:170.248723506927

MDL:MFCD00039530

CID:319167

PubChem ID:5282724

Update Time:2025-06-07

dec-2-enoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Decenoic acid
- dec-2-enoic acid
- AS-57206
- CHEBI:50467
- 2-decylenic acid
- 72881-27-7
- (E)-dec-2-enoic acid
- (2E)-dec-2-enoic acid
- (2E)-2-Decenoic acid
- 334-49-6
- 2-Decenoic acid, (2E)-
- 10:1, n-8 trans
- C10:1, n-8 trans
- BS-22322
- 2-Decenoic acid, (E)-
- UNII-332T8TH7B1
- 2-DECENOIC ACID, TRANS-
- 2-Decensaeure
- SCHEMBL417923
- DTXSID20904657
- C10:1
- 8H370297TA
- D0098
- J-009460
- 2E-decylenic acid
- 332T8TH7B1
- 3913-85-7
- UNII-8H370297TA
- SCHEMBL417924
- CHEMBL2229622
- 26446-27-5
- (2E)-decenoic acid
- D89593
- 5- and 6-Decenoic acid
- (2E)-2-Decenoic acid #
- LMFA01030029
- 1-nonenylcarboxylic acid
- (E)-2-Decenoic acid
- J-019190
- NS00041551
- (E)-2-decenoicacid
- (Z)-2-decanoic acid
- A913342
- 3E-decenoic acid
- Q27122082
- EINECS 206-378-5
- trans-dec-2-enoic acid
- Dec-2-en-saeure
- EINECS 247-698-5
- (E)-2-DECENOIC ACID [FHFI]
- r-4-aminomethyl-thiazolidine-3-carboxylicacidtert-butylester
- C10:1n-8
- trans-2-Decenoic Acid
- FEMA NO. 3913
- MFCD00039530
- CHEBI:50465
- Decenoic acid
- AKOS004908023
- trans-2-Decylenic Acid
- (E)-2-Decensaeure
- AKOS037645109
- EN300-193394
- 2E-DECENOIC ACID
- 2-trans-decenoic acid
- E-2-Decenoic acid
- 5(6)-Decenoic acid
- MDL： MFCD00039530
- Inchi： 1S/C10H18O2/c1-2-3-4-5-6-7-8-9-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)/b9-8+
- InChI Key： WXBXVVIUZANZAU-CMDGGOBGSA-N
- SMILES： OC(/C=C/CCCCCCC)=O

Computed Properties

Exact Mass: 170.13074
Monoisotopic Mass: 170.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 7
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 3.8

Experimental Properties

Density: 0.9280
Melting Point: 12°C
Boiling Point: 290.67°C (estimate)
Flash Point: 185°C
Refractive Index: 1.4616
PSA: 37.3
LogP: 2.98770
FEMA: 3913 | 2-DECENOIC ACID

dec-2-enoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-193394-0.05g	dec-2-enoic acid	3913-85-7		0.05g	$142.0	2023-09-17
Enamine	EN300-193394-0.1g	dec-2-enoic acid	3913-85-7		0.1g	$211.0	2023-09-17
Enamine	EN300-193394-0.25g	dec-2-enoic acid	3913-85-7		0.25g	$301.0	2023-09-17
Enamine	EN300-193394-0.5g	dec-2-enoic acid	3913-85-7		0.5g	$488.0	2023-09-17
Enamine	EN300-193394-1.0g	dec-2-enoic acid	3913-85-7	95%	1g	$628.0	2023-05-31
Enamine	EN300-193394-2.5g	dec-2-enoic acid	3913-85-7		2.5g	$1230.0	2023-09-17
Enamine	EN300-193394-5.0g	dec-2-enoic acid	3913-85-7	95%	5g	$1821.0	2023-05-31
Enamine	EN300-193394-10.0g	dec-2-enoic acid	3913-85-7	95%	10g	$2701.0	2023-05-31
Enamine	EN300-193394-1g	dec-2-enoic acid	3913-85-7		1g	$628.0	2023-09-17
Enamine	EN300-193394-5g	dec-2-enoic acid	3913-85-7		5g	$1821.0	2023-09-17